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For researchers, scientists, and drug development professionals delving into geochronology,
Neodymium (Nd) model ages offer a powerful tool to investigate the crustal formation history of
rocks. However, understanding the reliability and limitations of this method is paramount for
accurate interpretation. This guide provides a comprehensive comparison of Nd model ages
with other geochronological techniques, supported by experimental data and detailed
protocols.

Neodymium model ages estimate the time since a rock's parent material separated from a
mantle reservoir, providing a "crust-formation age".[1] This technique is particularly useful for
dating Precambrian terranes and determining the provenance of sedimentary rocks.[1] The
method is based on the radioactive decay of 14’Sm to 143Nd. Unlike some other isotopic
systems, Samarium (Sm) and Neodymium (Nd) are rare earth elements and are relatively
immobile during geological processes like metamorphism and sedimentation, which enhances
the reliability of the calculated ages.[2]

Understanding Neodymium Model Ages: CHUR and
Depleted Mantle Models
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The calculation of a Nd model age requires a reference to a theoretical mantle reservoir. Two
primary models are used:

e CHUR (Chondritic Uniform Reservoir): This model assumes the Earth's mantle has the same
Sm/Nd ratio as chondritic meteorites.[2] TCHUR ages can provide a formation age for the
crust as a whole if the sample has remained a closed system.[2]

o Depleted Mantle (DM): This model accounts for the extraction of crustal material from the
mantle over time, which has a higher Sm/Nd ratio than the mantle. Consequently, the
remaining mantle becomes "depleted” in Nd relative to Sm. TDM ages are generally
considered to provide a more accurate estimate of crustal formation ages.[2]

Factors Influencing the Reliability of Nd Model Ages

Several factors can influence the accuracy and precision of Nd model ages:

e Sm/Nd Ratio: The **7Sm/**4Nd ratio of a sample is a critical factor. Samples with low 47Sm/
144Nd ratios provide more robust model ages because their Nd isotopic evolution line
intersects the mantle evolution curve at a high angle, minimizing the impact of uncertainties
in the mantle's composition. Conversely, high 14#7Sm/*44Nd ratios can lead to significant
uncertainties.

e Crustal Contamination and Mixing: If a rock is formed from a mixture of materials from
different mantle sources or has been contaminated with older crustal material, the resulting
Nd model age will represent an average and may not reflect a single crust-forming event.[1]

o Metamorphism and Alteration: While the Sm-Nd system is generally resistant to disturbance,
intense metamorphism or alteration can lead to the redistribution of Sm and Nd, potentially
affecting the calculated model age.[1]

o Two-Stage Model Ages: For samples that have undergone a second melting event (e.g.,
granites formed from melting of older crust), a two-stage model age (T2DM) is often
calculated. This approach assumes an average crustal 14’Sm/*44Nd ratio for the second
stage of evolution and can provide a more realistic crustal residence age.

Quantitative Assessment of Precision and Accuracy
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The precision and accuracy of Nd model ages are dependent on the analytical techniques used
for isotopic measurements. Modern mass spectrometry techniques, such as Thermal lonization
Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry
(MC-ICP-MS), can achieve high precision.

In situ LA-MC-ICP-

Parameter TIMS MC-ICP-MS
MS
o 0.5 epsilon units
143N d/1**Nd Precision <5 ppm (20) ~3-5 ppm (20)
(0.005%)
>100 ppm >100 ppm
Sample Size 1-10 ng PP ) PP )
concentration concentration
Throughput Lower Higher High
Spatial Resolution Not applicable Not applicable ~90 pm

Table 1: Comparison of analytical precision for different mass spectrometry techniques used in
Nd isotope analysis.[3][4][5][6]

Comparison with Other Geochronological Methods

While Nd model ages provide valuable information on crustal formation, they are often used in
conjunction with other dating methods that directly date crystallization or metamorphic events.
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Method Principle What it Dates Advantages Limitations
Resistant to Model-
) metamorphism; dependent;
Neodymium Decay of 147Sm Crust-mantle ) .
) applicable to a susceptible to
Model Ages to 3Nd separation

wide range of

rocks.

mixing and high
Sm/Nd ratios.

Decay of 38U to

Crystallization of

High precision

Requires U-

Uranium-Lead minerals like and accuracy; bearing minerals;
206pp and 23°U to ) ) _
(U-Pb) 207phy zircon and provides susceptible to Pb
monazite. concordant ages.  loss.[7]
] ) o Can be reset by
Cooling of High precision;
) ] later thermal
Argon-Argon (Ar-  Decay of 4°K to minerals like can detect ]
, events; requires
Ar) 40Ar mica and excess Ar and Ar )
K-bearing
feldspar. loss.[8] ]
minerals.[9]
o ] Susceptible to
o Crystallization or ~ Widely _
Rubidium- ] ) resetting by
] Decay of ’Rbto  metamorphism of  applicable to )
Strontium (Rb- ) metamorphism
87Sr rocks and various rock _
Sr) ) and alteration.
minerals. types.

[10][11]

Table 2: Comparison of Neodymium model ages with other common geochronological

methods.

Experimental Protocols

Accurate Nd model ages rely on meticulous laboratory procedures. The following outlines a

general workflow for Sm-Nd isotope analysis.

Sample Preparation

e Crushing and Pulverization: Rock samples are crushed and powdered to ensure

homogeneity.
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o Digestion: The powdered sample is dissolved using a mixture of strong acids (e.g., HF,
HNO:s) in a clean laboratory environment to minimize contamination.

e Spiking: A precisely calibrated "spike" solution with known amounts of enriched 4°Sm and
150Nd isotopes is added to the sample solution. This allows for the accurate determination of
Sm and Nd concentrations via isotope dilution.[12]

Chemical Separation

e lon Exchange Chromatography: The sample solution is passed through a series of columns
containing specialized resins. This multi-step process separates Sm and Nd from other
elements that could interfere with the mass spectrometric analysis.[13][14]

Mass Spectrometry

e TIMS Analysis: The purified Sm and Nd fractions are loaded onto a metal filament. The
filament is heated in the mass spectrometer, causing the elements to ionize. The ions are
then accelerated and separated by mass in a magnetic field, allowing for the precise
measurement of the different isotope ratios.[3][4][13]

o MC-ICP-MS Analysis: The sample solution is introduced into a high-temperature plasma,
which ionizes the atoms. The ions are then passed into the mass spectrometer for analysis.
MC-ICP-MS offers higher sample throughput compared to TIMS.[6][12][14]

Visualizing the Concepts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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